Cas no 22368-82-7 (1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI))

1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI) structure
22368-82-7 structure
Product Name:1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI)
CAS No:22368-82-7
MF:C22H46N4O
MW:382.626845836639
CID:278070
PubChem ID:442870
Update Time:2025-04-19

1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI)
    • 8-nonyl-1,5,9,13-tetrazacycloheptadecan-6-one
    • 19-Heptyl-10-hydroxy-1,5,10,14-tetraazacyclononadecan-15-one
    • Pithecolobine
    • 22368-82-7
    • AC1L9DJQ
    • SCHEMBL6315456
    • DTXSID20331984
    • C10611
    • CHEBI:8253
    • Q27108016
    • SureCN6315456
    • Inchi: 1S/C22H46N4O/c1-2-3-4-5-6-7-8-13-21-20-22(27)26-19-12-17-24-15-10-9-14-23-16-11-18-25-21/h21,23-25H,2-20H2,1H3,(H,26,27)
    • InChI Key: QEGMJRQKNQFEEZ-UHFFFAOYSA-N
    • SMILES: O=C1CC(CCCCCCCCC)NCCCNCCCCNCCCN1

Computed Properties

  • Exact Mass: 398.36238
  • Monoisotopic Mass: 382.367162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2
  • XLogP3: 4

Experimental Properties

  • Density: 0.927
  • Melting Point: 67-69°
  • Boiling Point: bp0.007 230°
  • Flash Point: 313.4°C
  • Refractive Index: 1.456
  • PSA: 76.63

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